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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylaniline

Cat. No.: B189024 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2,5-dimethylaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Bromo-2,5-dimethylaniline. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

Name: 4-Bromo-2,5-dimethylaniline

CAS Number: 586-77-6

Molecular Formula: C₈H₁₀BrN

Molecular Weight: 200.08 g/mol

Hazard Identification and Classification
4-Bromo-2,5-dimethylaniline is classified as a hazardous substance.[1] It is harmful if

swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye

irritation.[1]

GHS Hazard Statements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b189024?utm_src=pdf-interest
https://www.benchchem.com/product/b189024?utm_src=pdf-body
https://www.benchchem.com/product/b189024?utm_src=pdf-body
https://www.benchchem.com/product/b189024?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Data sourced from multiple safety data sheets for 4-Bromo-N,N-dimethylaniline and related

compounds.[1][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure risks.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[4]

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

required for splash hazards.

Protects eyes from dust

particles and splashes of

solutions.[4][5]

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs.[4]

Protects skin from accidental

spills and contamination.

Respiratory Protection

All handling of the solid

compound or its solutions

should be conducted in a

certified chemical fume hood. If

engineering controls are

insufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates should be

used.[4][6]

Prevents inhalation of airborne

dust or aerosols, a primary

route of exposure.[4]

Operational Plan: Safe Handling and Storage
A systematic approach is essential for the safe handling of 4-Bromo-2,5-dimethylaniline.

Handling Protocol:

Preparation: Conduct a thorough risk assessment for the planned experiment. Ensure all

necessary PPE is available and in good condition. Verify that the chemical fume hood and

other engineering controls are functioning correctly.

Handling: Work within a certified chemical fume hood. Avoid generating dust. Avoid contact

with skin and eyes.[7] Do not breathe dust, fumes, or vapors.[4] Do not eat, drink, or smoke
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in the handling area.[1]

Post-Handling: Wash hands thoroughly with soap and water after handling.[1][4] Clean the

work area and any contaminated equipment.

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[7]

Store in a cool place.[7]

The storage class is 11: Combustible Solids.[2]

Emergency Procedures
Exposure Scenario First Aid Measures

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water and soap.[8]

If skin irritation persists, consult a physician.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[9] Seek immediate medical attention

from an ophthalmologist.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.[1][7] Call a physician or

poison control center immediately.[1]

Disposal Plan
Proper disposal of 4-Bromo-2,5-dimethylaniline and associated waste is critical to prevent

environmental contamination and ensure safety.
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Waste Disposal:

Solid Waste: Dispose of the chemical and any contaminated disposable labware (e.g.,

gloves, weighing paper) as hazardous waste.

Containers: Handle uncleaned containers like the product itself. Do not mix with other waste.

Regulations: All waste disposal must be in accordance with local, regional, and national

regulations.[9] Do not let the product enter drains.[7]

Spill Management Workflow
The following diagram outlines the procedural steps for managing a spill of 4-Bromo-2,5-
dimethylaniline.
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Workflow for Handling a 4-Bromo-2,5-dimethylaniline Spill

Initial Response

Containment & Cleanup

Disposal & Reporting

Evacuate Immediate Area

Alert Colleagues and Supervisor

Don Appropriate PPE

Contain the Spill with Inert Material

Carefully Sweep Up and Collect

Decontaminate the Area

Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Spill management workflow for 4-Bromo-2,5-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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